Cas no 1049340-77-3 (2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide
• CAS No: 1049340-77-3
• MF: C₂₀H₂₂FNO₃
• MW: 343.39198923111
• CID: 6020265
• PubChem ID: 42266072
• Update Time: 2025-05-26

2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide
• 2-(3,4-dimethoxyphenyl)-N-[[1-(4-fluorophenyl)cyclopropyl]methyl]acetamide
• 1049340-77-3
• AKOS024504067
• SR-01000921795-1
• VU0639878-1
• SR-01000921795
• F5263-0630
• 2-(3,4-dimethoxyphenyl)-N-((1-(4-fluorophenyl)cyclopropyl)methyl)acetamide

• Inchi： 1S/C20H22FNO3/c1-24-17-8-3-14(11-18(17)25-2)12-19(23)22-13-20(9-10-20)15-4-6-16(21)7-5-15/h3-8,11H,9-10,12-13H2,1-2H3,(H,22,23)
• InChI Key： ULTUFYMIGWTIFJ-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=C(F)C=C2)CC1)(=O)CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 343.15837173g/mol
• Monoisotopic Mass: 343.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide

Recent Advances in the Study of 2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide (CAS: 1049340-77-3)

The compound 2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide (CAS: 1049340-77-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a dimethoxyphenyl group and a fluorophenyl-substituted cyclopropyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary research indicates that 2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide exhibits selective binding affinity towards certain receptors in the central nervous system (CNS). This property has sparked interest in its potential use for treating neurological disorders, such as anxiety and depression. In vitro studies have demonstrated its ability to modulate neurotransmitter levels, suggesting a possible mechanism for its therapeutic effects.

In addition to its CNS activity, recent findings have highlighted the compound's anti-inflammatory properties. A 2023 study published in the *Journal of Medicinal Chemistry* reported that 2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide effectively inhibits key inflammatory pathways in macrophage cells. The study utilized a combination of molecular docking and cellular assays to elucidate the compound's interaction with inflammatory mediators, providing a foundation for future research into its application for inflammatory diseases.

The synthesis and optimization of 2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide have also been a focus of recent work. Researchers have developed novel synthetic routes to improve yield and purity, addressing challenges associated with the cyclopropyl ring formation. Advanced techniques, such as flow chemistry and catalyst screening, have been employed to enhance the efficiency of the synthesis process. These advancements are critical for scaling up production and facilitating further preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have revealed variable bioavailability, necessitating further formulation optimization. Additionally, the long-term safety profile of 2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide requires thorough investigation. Ongoing research aims to address these gaps through comprehensive in vivo studies and toxicological assessments.

In conclusion, 2-(3,4-dimethoxyphenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}acetamide (CAS: 1049340-77-3) represents a compelling area of research in chemical biology and drug discovery. Its dual potential in neurological and anti-inflammatory applications, coupled with advancements in synthesis, positions it as a molecule of significant interest. Future studies will be pivotal in determining its viability as a therapeutic agent and unlocking its full pharmacological potential.